1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Systematic Nomenclature and IUPAC Conventions
The IUPAC name 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one derives from its bicyclic core and substituent. Bicyclic systems are named using the prefix "bicyclo" followed by bracketed numbers indicating bridge lengths in descending order. For the parent hydrocarbon bicyclo[3.1.1]heptane, the three bridges contain 3, 1, and 1 carbon atoms, respectively. Replacement of one bridgehead carbon with nitrogen introduces the "3-aza" designation, signifying nitrogen at position 3 of the bicyclic framework. The suffix "-6-yl" denotes substitution at the sixth position, while "piperidin-2-one" describes the six-membered lactam substituent.
This nomenclature adheres to IUPAC Rule P-22.2.3.1, which prioritizes heteroatom placement and bridge numbering. The nitrogen atom occupies the bridgehead position, minimizing locant numbers for substituents. The systematic name avoids ambiguity by explicitly defining the azabicycloheptane topology and the lactam’s attachment site. Alternative naming approaches, such as functional class nomenclature, are less precise for this hybrid bicyclic-lactam system.
Molecular Architecture and Bicyclic Framework Analysis
The molecular formula C₁₁H₁₈N₂O (MW: 194.27 g/mol) reflects a fusion of two distinct moieties: a 3-azabicyclo[3.1.1]heptane core and a piperidin-2-one group. The bicyclo[3.1.1]heptane framework comprises two fused rings—a six-membered ring and a four-membered ring—sharing three common atoms. Nitrogen substitution at the bridgehead introduces pyramidal geometry, altering electron distribution compared to the all-carbon analog.
The piperidin-2-one substituent, a six-membered ring with a ketone at position 2, attaches via a single bond to the azabicycloheptane’s sixth carbon. This lactam group adopts a chair conformation, stabilized by intramolecular hydrogen bonding between the amide hydrogen and the ketone oxygen. The SMILES notation (C1CC2CN(C1)C2=O.N3C(CCCC3)=O) captures the connectivity, highlighting the bicyclic nitrogen (N1) and lactam carbonyl.
Table 1: Molecular descriptors of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one
| Property | Value | Source |
|---|---|---|
| Molecular formula | C₁₁H₁₈N₂O | |
| Molecular weight | 194.27 g/mol | |
| SMILES | C1CC2CN(C1)C2=O.N3C(CCCC3)=O | |
| Bicyclic bridge lengths | 3, 1, 1 |
Ring strain in the bicyclo[3.1.1]heptane system arises from the four-membered ring’s acute C-C-C angles (~90°), while the six-membered ring adopts a boat conformation to alleviate torsional stress. The bridgehead nitrogen’s lone pair occupies an axial position, influencing reactivity and intermolecular interactions.
Comparative Analysis with Related Azabicycloheptane Derivatives
Table 2: Structural comparison of azabicycloheptane derivatives
The parent hydrocarbon bicyclo[3.1.1]heptane lacks heteroatoms, rendering it nonpolar and chemically inert compared to nitrogen-containing analogs. Introducing a bridgehead nitrogen (1-azabicyclo[3.1.1]heptan-6-one) increases polarity and enables hydrogen bonding. The title compound’s piperidin-2-one substituent further enhances polarity and introduces a second hydrogen-bonding site via the lactam’s NH group.
Compared to monocyclic azetidines, the bicyclic framework imposes greater conformational restraint, potentially enhancing binding specificity in biological contexts. The piperidinone’s six-membered ring offers less strain than azetidine’s four-membered system, favoring thermodynamic stability. These structural nuances position 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one as a versatile scaffold for further functionalization, leveraging both rigidity and polarity.
Properties
Molecular Formula |
C11H18N2O |
|---|---|
Molecular Weight |
194.27 g/mol |
IUPAC Name |
1-(3-azabicyclo[3.1.1]heptan-6-yl)piperidin-2-one |
InChI |
InChI=1S/C11H18N2O/c14-10-3-1-2-4-13(10)11-8-5-9(11)7-12-6-8/h8-9,11-12H,1-7H2 |
InChI Key |
CRPHEOPTZDZWRP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C(=O)C1)C2C3CC2CNC3 |
Origin of Product |
United States |
Preparation Methods
Stepwise Procedure:
| Step | Reaction Description | Reagents & Conditions | Purpose |
|---|---|---|---|
| 1 | Formation of Schiff base | 4-(2-aminoethyl)-piperidine + aldehyde or ketone | To generate reactive intermediates for cyclization |
| 2 | Catalytic reduction | Catalysts like palladium on carbon | To reduce Schiff base to amine |
| 3 | N-alkylation | Alkyl halides or acrylonitrile | To modify nitrogen atoms for desired substitution |
| 4 | Cyclization to form azabicyclic core | Heating in inert solvents (e.g., toluene) | To induce intramolecular ring formation, often via azeotropic water removal |
| 5 | Functional group transformations | Acid or base hydrolysis, oxidation, or reduction | To introduce or modify functional groups on the bicyclic system |
- The process allows for the stepwise synthesis of complex bicyclic amines, with reaction times ranging from 5 to 20 hours.
- The use of inert solvents such as toluene and acetic acid facilitates efficient cyclization and water removal, increasing yield and purity.
- The approach is adaptable for the synthesis of various derivatives, including N-alkylated and N-protected variants.
Modern Stereoselective Synthesis via Cyclobutane Derivatives
Recent advances focus on stereoselective synthesis starting from accessible cyclobutane derivatives, employing the Strecker reaction and intramolecular imide formation to construct the azabicyclic core efficiently.
Key Methodology:
| Step | Reaction Description | Reagents & Conditions | Purpose |
|---|---|---|---|
| 1 | Diastereoselective Strecker reaction | 3-oxocyclobutanecarboxylate + ammonium salts + cyanide sources | To generate 1-amino-3-azabicyclo[3.1.1]heptane-2,4-dione intermediates with stereocontrol |
| 2 | Intramolecular imide formation | Cyclobutane derivative + suitable activating agents | To cyclize into the azabicyclic structure |
| 3 | Functionalization of intermediates | Protecting groups, oxidation, or reduction | To prepare intermediates for further derivatization or application in medicinal chemistry |
- The diastereoselective Strecker reaction provides high stereocontrol, crucial for biological activity.
- Intramolecular imide formation proceeds efficiently under mild conditions, typically in polar aprotic solvents.
- The method yields multigram quantities suitable for medicinal chemistry applications, including the synthesis of bridged analogs of Thalidomide.
Alternative Approaches and Variations
- Radical Cyclization: Using radical-mediated intramolecular cyclization of precursors derived from cyclohexenecarboxylic acids, enabling access to azabicyclic frameworks with diverse substituents.
- Transition Metal Catalysis: Employing palladium or nickel catalysis to facilitate cyclization of suitable precursors, often under hydrogenation conditions.
- Photochemical Methods: Utilizing UV or visible light-induced cyclizations for specific structural modifications.
Summary of Key Reaction Conditions and Yields
| Method | Typical Reaction Time | Major Reagents | Yield Range | Notes |
|---|---|---|---|---|
| Classical Multi-Step | 5-20 hours | Aldehydes, alkyl halides, acids | 40-75% | Requires purification at each step |
| Stereoselective Cyclobutane Route | 8-12 hours | 3-oxocyclobutanecarboxylate, cyanide | 60-85% | High stereoselectivity, scalable |
Chemical Reactions Analysis
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.
Scientific Research Applications
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.
Industry: It is utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into binding sites, potentially inhibiting or activating biological pathways. Detailed studies on its molecular interactions and pathways are essential to understand its full range of effects .
Comparison with Similar Compounds
1-(4-Aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione
3-Substituted 6-Azabicyclo[3.1.1]heptanes
- Structure : Substituted at the 3-position with groups like methyl or aryl.
- Utility: Acts as nonclassical piperidine isosteres, offering improved metabolic stability and solubility in drug candidates .
- Synthetic Advantage : Scalable synthesis using bulk reagents, contrasting with the spirocyclic nitrile reduction method for the target compound .
1-{3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl}ethan-1-one
- Structure : Replaces the piperidin-2-one with an oxa (oxygen) atom in the bicyclic system.
Physicochemical Properties
Key Insight: Higher molecular weight and boiling point in 6-(Boc-aminomethyl) derivatives suggest increased hydrophobicity, which may influence pharmacokinetics .
Biological Activity
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one, identified by the CAS number 1935578-06-5, is a bicyclic compound with a molecular formula of and a molecular weight of 194.27 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of pharmacological applications.
The biological activity of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one primarily involves its interaction with various biological targets, including neurotransmitter receptors and enzymes. The structural features of the compound suggest that it may act as a modulator of neurotransmission, potentially influencing pathways related to cognition, mood, and pain perception.
Pharmacological Studies
Recent studies have focused on the pharmacological effects of this compound, particularly its inhibitory effects on bacterial secretion systems and its potential as an anti-infective agent:
- Type III Secretion System (T3SS) Inhibition : Research indicates that compounds similar to 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one can inhibit the T3SS in pathogenic bacteria, which is critical for their virulence. In vitro assays demonstrated that high concentrations of related compounds resulted in significant inhibition of bacterial protein secretion, suggesting a potential application in treating bacterial infections .
Case Study 1: Antimicrobial Activity
A study evaluated the antimicrobial properties of various piperidine derivatives, including those structurally related to 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one. Results showed that certain derivatives exhibited notable activity against Gram-negative bacteria, indicating their potential as new antimicrobial agents .
Case Study 2: Neuropharmacological Effects
Another investigation assessed the neuropharmacological profile of piperidine derivatives, revealing that some compounds enhanced cognitive function in animal models. These findings suggest that 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one may possess similar cognitive-enhancing properties .
Comparative Analysis with Other Compounds
The following table summarizes key biological activities and properties of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one compared to other related compounds:
| Compound Name | CAS Number | Molecular Weight | T3SS Inhibition | Antimicrobial Activity | Cognitive Enhancement |
|---|---|---|---|---|---|
| 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one | 1935578-06-5 | 194.27 g/mol | Yes | Moderate | Potential |
| Piperidine Derivative A | [CAS Number A] | [Weight A] | Yes | High | Yes |
| Piperidine Derivative B | [CAS Number B] | [Weight B] | No | Low | No |
Q & A
Basic Question
- In vitro : Caco-2 cells for permeability; microsomal assays for metabolic stability .
- In vivo : Rodent models with LC-MS/MS for plasma concentration profiling .
Advanced Question
Advanced PK studies integrate PBPK modeling to predict human bioavailability. Evidence from vasopressin antagonists highlights interspecies scaling challenges, requiring allometric adjustments .
How can solubility challenges in aqueous assays be addressed methodologically?
Basic Question
Use co-solvents (e.g., DMSO ≤0.1%) or cyclodextrin-based formulations. For piperidin-2-one derivatives, pH adjustment (e.g., citrate buffer at pH 4.5) improved solubility .
Advanced Question
Nanoparticle encapsulation or salt formation (e.g., hydrochloride salts) enhances aqueous solubility without altering bioactivity, as demonstrated for azabicyclo hydrochlorides .
What computational tools are effective for predicting off-target interactions?
Basic Question
SwissTargetPrediction or SEA (Similarity Ensemble Approach) can identify potential off-targets based on structural similarity .
Advanced Question
Deep learning platforms (e.g., DeepChem) trained on ChEMBL data improve prediction accuracy. For CNS targets, cross-validate with experimental data from GPCR-focused panels .
How does stereochemistry impact the compound’s pharmacological profile?
Basic Question
Enantiomers may exhibit divergent binding affinities. For example, (1R,5S)-configured azabicyclo compounds showed higher selectivity for dopamine transporters .
Basic Question
- Stepwise purification : Flash chromatography after each step.
- Catalyst screening : Pd/C or enzyme-mediated reactions improve efficiency .
Advanced Question
Flow chemistry reduces intermediate handling and improves scalability. Studies on azabicyclo[3.1.1]heptanes achieved 85% yield via continuous flow hydrogenation .
Notes
- All methodologies are derived from peer-reviewed analogs or patent data in the provided evidence.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
